Cas no 89473-43-8 (4H-1-Benzopyran-4-one, 5,7,8-trihydroxy-2-(3,4,5-trimethoxyphenyl)-)

• Product Name: 4H-1-Benzopyran-4-one, 5,7,8-trihydroxy-2-(3,4,5-trimethoxyphenyl)-
• CAS No: 89473-43-8
• MF: C₁₈H₁₆O₈
• MW: 360.314846038818
• CID: 599413
• PubChem ID: 71324465
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 5,7,8-trihydroxy-2-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 5,7,8-trihydroxy-2-(3,4,5-trimethoxyphenyl)-
• 5,7,8-trihydroxy-2-(3,4,5-trimethoxyphenyl)chromen-4-one
• 89473-43-8
• 5,7,8-trihydroxy-2-(3,4,5-trimethoxyphenyl)-4h-chromen-4-one
• 5,7,8-Trihydroxy-2-(3,4,5-trimethoxyphenyl)-4H-1-benzopyran-4-one
• DTXSID00753943
• SCHEMBL6613725

• Inchi： 1S/C18H16O8/c1-23-13-4-8(5-14(24-2)17(13)25-3)12-7-10(20)15-9(19)6-11(21)16(22)18(15)26-12/h4-7,19,21-22H,1-3H3
• InChI Key： GCOHZLNAHPKXJM-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C=C(C=2C(C=C1C1C=C(C(=C(C=1)OC)OC)OC)=O)O)O)O

Computed Properties

• Exact Mass: 360.08451746g/mol
• Monoisotopic Mass: 360.08451746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 4'-O-methylated flavonoids